Cas no 142078-41-9 (1H-Pyrrolo[3,2-b]pyridin-7-amine)

• Product Name: 1H-Pyrrolo[3,2-b]pyridin-7-amine
• CAS No: 142078-41-9
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD09744018
• CID: 101541
• PubChem ID: 14948567
• Update Time: 2025-10-30

1H-Pyrrolo[3,2-b]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridin-7-amine
• 7-amino-4-azaindole
• CL3526
• AMY9955
• FT-0648388
• AS-45971
• MFCD09744018
• J-519066
• SY258260
• SCHEMBL2628882
• DTXSID60565903
• 142078-41-9
• 4-Azaindole-7-amine
• 7-Amino-1H-pyrrolo[3,2-b]pyridine
• SB22902
• A15230
• AKOS006331882
• CS-0131083

• MDL： MFCD09744018
• Inchi： 1S/C7H7N3/c8-5-1-3-9-6-2-4-10-7(5)6/h1-4,10H,(H2,8,9)
• InChI Key： MNDKWHJWSWYUKL-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C(=CC=N2)N

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 399.6±22.0 °C at 760 mmHg
• Flash Point: 224.2±9.5 °C
• Refractive Index: 1.78
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 54.70000
• LogP: 1.72630
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrrolo[3,2-b]pyridin-7-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Pyrrolo[3,2-b]pyridin-7-amine

Comprehensive Overview of 1H-Pyrrolo[3,2-b]pyridin-7-amine (CAS No. 142078-41-9): Properties, Applications, and Research Insights

1H-Pyrrolo[3,2-b]pyridin-7-amine (CAS No. 142078-41-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework. The molecule features a fused pyrrole-pyridine core, which is a privileged scaffold in drug discovery. Researchers often refer to it as a nitrogen-rich bicyclic amine, highlighting its potential in designing bioactive molecules. Its CAS registry number, 142078-41-9, serves as a critical identifier for chemical databases and regulatory compliance.

In recent years, the demand for 1H-Pyrrolo[3,2-b]pyridin-7-amine derivatives has surged, driven by their applications in kinase inhibitors and cancer therapeutics. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role as a versatile pharmacophore, particularly in modulating protein-protein interactions. This aligns with the growing interest in targeted drug delivery systems, a hot topic in biomedical forums. Users frequently search for terms like "pyrrolopyridine amine synthesis" or "CAS 142078-41-9 applications", reflecting the compound's relevance in cutting-edge research.

The compound's electronic properties also make it valuable in organic electronics. Its conjugated π-system enables applications in OLEDs and photovoltaic materials, areas trending in sustainable technology discussions. Computational studies, such as DFT analyses, often cite 142078-41-9 as a model for small-molecule semiconductors. SEO analytics reveal related queries like "pyrrolopyridine conductivity" and "amine-functionalized heterocycles," underscoring interdisciplinary interest.

From a synthetic perspective, 1H-Pyrrolo[3,2-b]pyridin-7-amine is typically prepared via Pd-catalyzed cross-coupling or cyclization reactions. A 2022 Organic Letters paper detailed a novel microwave-assisted synthesis route, addressing the need for greener methodologies—a priority for environmentally conscious researchers. Lab-scale protocols for CAS 142078-41-9 are often sought after, with search terms like "pyrrolopyridine amine scalable synthesis" gaining traction.

Quality control of 142078-41-9 involves advanced analytical techniques. HPLC and LC-MS are standard for purity verification, while NMR spectroscopy confirms structural integrity. These protocols are critical given the compound's use in high-throughput screening libraries. Recent forum discussions highlight concerns about batch-to-batch reproducibility, a common pain point for industrial buyers.

Looking ahead, 1H-Pyrrolo[3,2-b]pyridin-7-amine is poised to play a pivotal role in fragment-based drug design (FBDD). Its low molecular weight and high ligand efficiency align with FBDD principles, making it a frequent subject of virtual screening studies. This connects to broader trends in AI-driven drug discovery, where users increasingly search for "machine learning in heterocyclic chemistry."

In summary, CAS No. 142078-41-9 represents a multifaceted compound bridging medicinal chemistry, materials science, and green synthesis. Its adaptability to both therapeutic and technological applications ensures sustained relevance in scientific literature and industrial pipelines alike.